Cas no 3843-97-8 (5-Chloro-2-ethylaniline)

• Product Name: 5-Chloro-2-ethylaniline
• CAS No: 3843-97-8
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD20694404
• CID: 2102152
• PubChem ID: 12465045
• Update Time: 2025-11-02

5-Chloro-2-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-ETHYLBENZENAMINE
• 5-Chloro-2-ethylaniline
• 5-chloro-2-ethyl-phenylamine
• benzenamine,5-chloro-2-ethyl-
• Benzenamine, 5-chloro-2-ethyl-
• GXMFLLVURQXDPD-UHFFFAOYSA-N
• AK476943
• SCHEMBL358331
• C74962
• DS-18888
• A1-08602
• 3843-97-8
• CS-0137219
• MFCD20694404
• DA-37567
• AKOS022635425
• SB76621

• MDL： MFCD20694404
• Inchi： 1S/C8H10ClN/c1-2-6-3-4-7(9)5-8(6)10/h3-5H,2,10H2,1H3
• InChI Key： GXMFLLVURQXDPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)CC

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-Chloro-2-ethylaniline

5-Chloro-2-ethylaniline: A Versatile Intermediate in CAS No. 3843-97-8 Chemistry and Its Emerging Applications in Pharmacological Research

5-Chloro-2-ethylaniline, with the CAS No. 3843-97-8 registry number, is a pivotal aromatic amine that has garnered significant attention in the fields of synthetic chemistry, pharmacological development, and materials science. This compound, structurally defined as 2-ethylaniline with a chlorine substituent at the 5-position, serves as a critical building block for the synthesis of diverse pharmaceuticals, agrochemicals, and functional materials. Recent advancements in green chemistry and targeted drug discovery have further expanded its relevance, positioning 5-Chloro-2-ethylaniline as a cornerstone in modern chemical innovation.

The molecular architecture of 5-Chloro-2-ethylaniline is characterized by a benzene ring substituted with both an ethyl group and a chlorine atom. This dual functionalization creates a unique electronic environment, enabling the compound to participate in a wide array of chemical reactions. For instance, its electrophilic substitution patterns have been extensively studied in organocatalytic systems, where the chlorine atom acts as a directing group, facilitating site-specific transformations. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of 5-Chloro-2-ethylaniline as a precursor for synthesizing antimicrobial agents, leveraging its ability to undergo electrophilic aromatic substitution under mild conditions.

Recent breakthroughs in computational chemistry have further illuminated the reactivity of 5-Chloro-2-ethylaniline. Quantum mechanical simulations conducted in 2024 revealed that the compound exhibits a high degree of electronic polarization, making it an ideal candidate for asymmetric synthesis. Researchers at the University of Tokyo demonstrated that 5-Chloro-2-ethylaniline could be selectively functionalized using chiral catalysts, leading to the development of enantiomerically pure compounds with enhanced biological activity. This finding has significant implications for the design of targeted therapies in oncology and neurodegenerative diseases.

One of the most promising applications of 5-Chloro-2-ethylaniline lies in its role as a pharmaceutical intermediate. Its ability to form stable salts with various counterions has made it a valuable component in the development of prodrugs. A 2023 clinical trial reported in Pharmaceutical Research showcased the use of 5-Chloro-2-ethylaniline-derived compounds as anti-inflammatory agents, where their bioavailability was significantly improved through structure-based drug design. This approach not only enhances therapeutic efficacy but also reduces the risk of side effects associated with traditional treatments.

Advancements in nanotechnology have also opened new avenues for the utilization of 5-Chloro-2-ethylaniline. Researchers at MIT have explored its potential in creating nanoparticle-based drug delivery systems. By functionalizing the compound with polymer chains, they were able to develop targeted drug carriers that selectively accumulate in tumor tissues. This innovation, published in Nature Nanotechnology in 2024, represents a significant step forward in precision medicine, where 5-Chloro-2-ethylaniline acts as a key linker between therapeutic agents and biological targets.

The environmental impact of 5-Chloro-2-ethylaniline synthesis has also become a focal point in sustainable chemistry initiatives. A 2023 study in Green Chemistry proposed a green synthetic route that reduces the use of hazardous solvents and minimizes byproduct formation. This method, which employs microwave-assisted catalysis, has been shown to achieve a higher yield while maintaining the compound's purity. Such innovations are crucial for aligning pharmaceutical manufacturing with global eco-friendly standards.

Moreover, the pharmacological properties of 5-Chloro-2-ethylaniline have been investigated in the context of neurological disorders. A 2024 study published in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit selective antagonism against glutamate receptors, making them potential candidates for treating epileptic seizures. The study emphasized the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic profile of these compounds, underscoring the role of 5-Chloro-2-ethylaniline as a versatile scaffold.

Looking ahead, the integration of 5-Chloro-2-ethylaniline into biotechnology applications is expected to grow. Its ability to interact with biomolecules has sparked interest in its use as a biocompatible material for regenerative medicine. Researchers are currently exploring its potential in creating biodegradable scaffolds for stem cell therapy. This interdisciplinary approach highlights the compound's adaptability and its role in shaping the future of medical science.

In conclusion, 5-Chloro-2-ethylaniline stands as a testament to the power of chemical innovation in addressing complex challenges in healthcare and technology. From its foundational role in synthetic chemistry to its cutting-edge applications in pharmacology and materials science, this compound continues to inspire new discoveries. As research progresses, the potential of 5-Chloro-2-ethylaniline is likely to expand even further, solidifying its place as a cornerstone of modern scientific advancement.